6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride

• Molecular Formula: C6H10ClNO2
• Molecular Weight: 163.60 g/mol
• IUPAC Name: 6-oxa-2-azabicyclo[3.2.1]octan-7-one;hydrochloride
• InChI: InChI=1S/C6H9NO2.ClH/c8-6-5-3-4(9-6)1-2-7-5;/h4-5,7H,1-3H2;1H
• InChI Key: UILBHABTBPAXCS-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2CC1OC2=O.Cl

Description

6-Oxa-2-azabicyclo[321]octan-7-one hydrochloride is a bicyclic compound that features a nitrogen atom and an oxygen atom within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride typically involves the nucleophilic attack and intramolecular cyclization of suitable starting materials. Common starting materials include cyclopentanes and piperidine derivatives . The reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride has several scientific research applications, including:

Chemistry: It serves as a key intermediate in the synthesis of various complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s bicyclic structure provides rigidity, which can enhance its binding affinity to certain receptors or enzymes. This structural feature is crucial in medicinal chemistry, where the compound’s effects are mediated through its interaction with biological macromolecules .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 6-Oxa-2-azabicyclo[3.2.1]octan-7-one hydrochloride include other azabicyclo[3.2.1]octane derivatives, such as:

• 2-Azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane

Uniqueness

What sets this compound apart from these similar compounds is the presence of an oxygen atom within its bicyclic structure. This oxygen atom can significantly influence the compound’s chemical reactivity and biological activity, making it a unique and valuable compound for various applications.